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Cat. No.: B607732 Get Quote

An objective comparison of commercially available KLHL29 antibodies for use in human,

mouse, and rat models, supported by available experimental data.

For researchers investigating the intricate roles of Kelch-like family member 29 (KLHL29),

selecting a reliable antibody with consistent cross-species performance is paramount. KLHL29

is a substrate adaptor protein within the Cullin-3 (CUL3) RING E3 ubiquitin ligase complex,

playing a crucial role in protein ubiquitination and subsequent degradation. This guide provides

a comparative overview of commercially available polyclonal KLHL29 antibodies, summarizing

their validated applications and presenting available experimental data to aid in your selection

process.

Understanding the Role of KLHL29 in Cellular
Signaling
KLHL29 functions as a key component of the CUL3-RING E3 ubiquitin ligase machinery. It

specifically recognizes and binds to substrates, facilitating their ubiquitination and subsequent

degradation by the proteasome. A notable substrate of the KLHL29-CUL3 complex is the

DEAD-box RNA helicase DDX3X. By mediating the degradation of DDX3X, KLHL29 influences

cell cycle progression, highlighting its importance in cellular homeostasis and disease.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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